Cas no 1782596-97-7 (4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid)
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid
- 1782596-97-7
- EN300-1923731
-
- Inchi: 1S/C10H12BrNO3/c11-7-1-2-9(13)8(4-7)6(5-12)3-10(14)15/h1-2,4,6,13H,3,5,12H2,(H,14,15)
- InChI Key: YOARUWVSHPIWRL-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)C(CN)CC(=O)O)O
Computed Properties
- Exact Mass: 273.00006g/mol
- Monoisotopic Mass: 273.00006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 83.6Ų
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1923731-0.05g |
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid |
1782596-97-7 | 0.05g |
$816.0 | 2023-09-17 | ||
| Enamine | EN300-1923731-0.1g |
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid |
1782596-97-7 | 0.1g |
$855.0 | 2023-09-17 | ||
| Enamine | EN300-1923731-0.25g |
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid |
1782596-97-7 | 0.25g |
$893.0 | 2023-09-17 | ||
| Enamine | EN300-1923731-0.5g |
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid |
1782596-97-7 | 0.5g |
$933.0 | 2023-09-17 | ||
| Enamine | EN300-1923731-1.0g |
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid |
1782596-97-7 | 1g |
$971.0 | 2023-05-31 | ||
| Enamine | EN300-1923731-2.5g |
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid |
1782596-97-7 | 2.5g |
$1903.0 | 2023-09-17 | ||
| Enamine | EN300-1923731-5.0g |
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid |
1782596-97-7 | 5g |
$2816.0 | 2023-05-31 | ||
| Enamine | EN300-1923731-10.0g |
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid |
1782596-97-7 | 10g |
$4176.0 | 2023-05-31 | ||
| Enamine | EN300-1923731-1g |
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid |
1782596-97-7 | 1g |
$971.0 | 2023-09-17 | ||
| Enamine | EN300-1923731-5g |
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid |
1782596-97-7 | 5g |
$2816.0 | 2023-09-17 |
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid
Introduction to 4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid (CAS No. 1782596-97-7)
4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid, identified by the chemical identifier CAS No. 1782596-97-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a unique structural motif comprising an amino group, a carboxylic acid moiety, and a brominated phenolic ring, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.
The molecular structure of 4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid is characterized by its aromatic ring system substituted with bromine and hydroxyl groups, which are strategically positioned to influence its reactivity and biological interactions. The presence of both an amino and a carboxylic acid functional group allows for diverse chemical modifications, making it a versatile building block for drug design. These structural features are particularly relevant in the context of modern medicinal chemistry, where targeted modifications can enhance pharmacological efficacy and reduce side effects.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural scaffolds. The brominated phenyl ring, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, derivatives of this class have shown promise in inhibiting certain kinases and other enzymes implicated in inflammatory and neoplastic processes. The hydroxyl group further contributes to the compound's ability to engage in hydrogen bonding interactions, which is crucial for optimizing binding affinity to biological targets.
One of the most compelling aspects of 4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid is its potential as a precursor for the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel analogs with enhanced pharmacokinetic profiles. For example, studies have demonstrated that incorporating this compound into peptidomimetics can improve oral bioavailability while maintaining target specificity. Such advancements underscore the importance of structurally diverse intermediates in the drug discovery pipeline.
The synthesis of 4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid presents unique challenges due to the need for precise functionalization at multiple positions. However, recent methodological developments have streamlined its preparation, making it more accessible for large-scale applications. Techniques such as palladium-catalyzed cross-coupling reactions and selective oxidation have been employed to construct the desired framework efficiently. These improvements not only reduce production costs but also enable faster iteration in medicinal chemistry campaigns.
From a biological perspective, 4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid has shown intriguing interactions with various cellular pathways. Preliminary in vitro studies suggest that it may modulate pathways involved in pain perception and neuroprotection. The bromine substituent, in particular, has been linked to enhanced binding affinity to certain neurotransmitter receptors, which could translate into therapeutic benefits for neurological disorders. Further investigation is warranted to fully elucidate its mechanism of action and potential clinical applications.
The compound's role as an intermediate extends beyond traditional small-molecule drug development. It has also been explored as a component in biologically active peptides and protein-based therapeutics. The carboxylic acid group provides a site for conjugation with other biomolecules, enabling the creation of hybrid entities with tailored properties. Such applications highlight the versatility of 4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid and its relevance across multiple domains of biotechnology.
In conclusion, 4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid (CAS No. 1782596-97-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and functional diversity. Its potential as a building block for novel therapeutics, coupled with recent innovations in synthetic methodologies, positions it as a cornerstone compound in ongoing drug discovery efforts. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play an increasingly pivotal role in addressing unmet medical needs.
1782596-97-7 (4-amino-3-(5-bromo-2-hydroxyphenyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)